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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetic acid

Cat. No.: B1207566 Get Quote

Application Note: A Two-Step Synthesis of 3,4,5-
Trimethoxyphenylacetic Acid
Audience: Researchers, scientists, and drug development professionals.

Introduction: 3,4,5-Trimethoxyphenylacetic acid is a valuable intermediate in organic

synthesis, particularly as a precursor for various pharmaceutical compounds and complex

natural products. Its structure, featuring a phenylacetic acid moiety with three methoxy groups,

makes it a key building block in medicinal chemistry. This document provides a detailed

protocol for a reliable two-step synthesis of 3,4,5-Trimethoxyphenylacetic acid, starting from

the readily available 3,4,5-trimethoxybenzaldehyde. The synthetic strategy involves the

conversion of the aldehyde to an intermediate nitrile, 3,4,5-trimethoxyphenylacetonitrile, which

is subsequently hydrolyzed to yield the target carboxylic acid. This method is robust and

suitable for laboratory-scale preparations.

Overall Reaction Scheme
The synthesis proceeds in two main steps:

Formation of Nitrile: Conversion of 3,4,5-trimethoxybenzaldehyde to 3,4,5-

trimethoxyphenylacetonitrile via a tosylhydrazone intermediate.

Hydrolysis: Acid-catalyzed hydrolysis of the nitrile to produce 3,4,5-Trimethoxyphenylacetic
acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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